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Introduction

IT-901 is a potent and selective small molecule inhibitor of the Nuclear Factor-kappa B (NF-kB)
subunit c-Rel.[1][2][3] By specifically targeting c-Rel, IT-901 effectively blocks its DNA binding
activity, leading to the downregulation of NF-kB-mediated gene transcription.[2] This pathway is
a critical regulator of cellular processes such as inflammation, immunity, cell proliferation, and
survival.[4] In many hematological malignancies, the NF-kB pathway is constitutively active,
contributing to tumor growth and therapeutic resistance.[4] IT-901 has demonstrated preclinical
anti-tumor activity in various cancer cell lines by inducing apoptosis and modulating the cellular
redox state.[3][4] These application notes provide detailed protocols for the use of IT-901 in in
vitro cell culture settings to assess its biological activity.

Mechanism of Action

IT-901 exerts its biological effects by directly inhibiting the c-Rel subunit of the NF-kB complex.
[2] In the canonical NF-kB signaling pathway, various stimuli lead to the phosphorylation and
subsequent degradation of the inhibitor of kB (IkB). This releases the NF-kB dimer (of which c-
Rel is a component) to translocate into the nucleus, bind to specific DNA sequences, and
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initiate the transcription of target genes involved in cell survival and proliferation. IT-901
prevents this DNA binding, thereby inhibiting the pro-survival signaling cascade and leading to
apoptosis in cancer cells.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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